Cas no 32403-24-0 (Hydrazinecarbothioamide,2-[2-(phenylmethylene)heptylidene]-N-tricyclo[3.3.1.13,7]dec-1-yl-)

Hydrazinecarbothioamide,2-[2-(phenylmethylene)heptylidene]-N-tricyclo[3.3.1.13,7]dec-1-yl- structure
32403-24-0 structure
Product name:Hydrazinecarbothioamide,2-[2-(phenylmethylene)heptylidene]-N-tricyclo[3.3.1.13,7]dec-1-yl-
CAS No:32403-24-0
MF:C25H35N3S
MW:409.630504846573
CID:320551
PubChem ID:9653373

Hydrazinecarbothioamide,2-[2-(phenylmethylene)heptylidene]-N-tricyclo[3.3.1.13,7]dec-1-yl- Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarbothioamide,2-[2-(phenylmethylene)heptylidene]-N-tricyclo[3.3.1.13,7]dec-1-yl-
    • 1-(1-adamantyl)-3-[(E)-[(2Z)-2-benzylideneheptylidene]amino]thiourea
    • NSC121951
    • NSC-121951
    • 32403-24-0
    • DTXSID40430680
    • Inchi: InChI=1S/C25H35N3S/c1-2-3-5-10-20(11-19-8-6-4-7-9-19)18-26-28-24(29)27-25-15-21-12-22(16-25)14-23(13-21)17-25/h4,6-9,11,18,21-23H,2-3,5,10,12-17H2,1H3,(H2,27,28,29)/b20-11+,26-18+
    • InChI Key: RTJMMSODBQUTEU-UZTIWCKUSA-N
    • SMILES: C1(/C=C(\CCCCC)/C=N/NC(=S)NC23CC4CC(CC(C4)C2)C3)C=CC=CC=1

Computed Properties

  • Exact Mass: 409.25500
  • Monoisotopic Mass: 409.25516930g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 576
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • PSA: 68.51000
  • LogP: 6.85080

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